Cas no 1340722-50-0 (N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide)
N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
- F6222-0234
- N-(2-morpholin-4-ylpyrimidin-5-yl)-2-furamide
- 1340722-50-0
- N-(2-morpholinopyrimidin-5-yl)furan-2-carboxamide
- AKOS021715107
- N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide
- N-(2-morpholin-4-ylpyrimidin-5-yl)furan-2-carboxamide
- VU0537589-1
-
- Inchi: 1S/C13H14N4O3/c18-12(11-2-1-5-20-11)16-10-8-14-13(15-9-10)17-3-6-19-7-4-17/h1-2,5,8-9H,3-4,6-7H2,(H,16,18)
- InChI Key: NBPHEYGKVBKZEE-UHFFFAOYSA-N
- SMILES: O1CCN(C2N=CC(=CN=2)NC(C2=CC=CO2)=O)CC1
Computed Properties
- Exact Mass: 274.10659032g/mol
- Monoisotopic Mass: 274.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 80.5Ų
N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6222-0234-2μmol |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-5μmol |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-10μmol |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-20μmol |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-1mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-2mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-3mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-4mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-5mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6222-0234-10mg |
N-[2-(morpholin-4-yl)pyrimidin-5-yl]furan-2-carboxamide |
1340722-50-0 | 10mg |
$118.5 | 2023-09-09 |
N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide
N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide (CAS No. 1340722-50-0): A Comprehensive Overview
N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide (CAS No. 1340722-50-0) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various biological and pharmaceutical contexts. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.
The molecular structure of N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide is composed of a furan ring linked to a pyrimidine moiety via an amide bond, with a morpholine substituent attached to the pyrimidine ring. This combination of heterocyclic rings and functional groups imparts distinct chemical and biological properties to the molecule. The morpholine group, known for its hydrophilic nature, enhances the solubility and bioavailability of the compound, while the pyrimidine and furan rings contribute to its pharmacological activity.
Recent studies have highlighted the potential of N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The selective inhibition of CDKs by N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide suggests its potential as a novel anticancer agent.
In addition to its anticancer properties, N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide has shown promise in other therapeutic areas. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively modulates G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases. The ability to modulate GPCRs makes N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide a valuable tool for developing treatments for conditions such as cardiovascular disorders, neurological disorders, and metabolic diseases.
The pharmacokinetic profile of N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens in clinical settings. Furthermore, the compound shows low toxicity and minimal side effects in animal models, making it a promising candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant antitumor activity in patients with advanced solid tumors. These findings have paved the way for larger-scale Phase II and Phase III trials to further validate its therapeutic potential.
In conclusion, N-2-(morpholin-4-yl)pyrimidin-*5*-*y*l*f*ur*an*-2-*c*ar*b*o*x*a*m*i*d*e* (CAS No. 1340722-*5*-*0*) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.
1340722-50-0 (N-2-(morpholin-4-yl)pyrimidin-5-ylfuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)